Cas no 690271-25-1 (Uridine,4'-C-azido-,2',3',5'-triacetate)

• Product Name: Uridine,4'-C-azido-,2',3',5'-triacetate
• CAS No: 690271-25-1
• MF: C₁₅H₁₇N₅O₉
• MW: 411.323583364487
• CID: 6968716
• PubChem ID: 53247102
• Update Time: 2025-08-07

Uridine,4'-C-azido-,2',3',5'-triacetate Chemical and Physical Properties

Names and Identifiers

• 690271-25-1
• 2459945-87-8
• Uridine,4'-C-azido-,2',3',5'-triacetate

• Inchi： 1S/C15H17N5O9/c1-7(21)26-6-15(18-19-16)12(28-9(3)23)11(27-8(2)22)13(29-15)20-5-4-10(24)17-14(20)25/h4-5,11-13H,6H2,1-3H3,(H,17,24,25)/t11-,12+,13-,15-/m1/s1
• InChI Key： ULCIOBZLXPWTCX-QVHKTLOISA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@]1(COC(C)=O)N=[N+]=[N-])OC(C)=O)OC(C)=O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 411.10262714Da
• Monoisotopic Mass: 411.10262714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 152Ų